Cas no 1694320-25-6 (7-(difluoromethyl)-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine)

7-(Difluoromethyl)-4H,5H,6H,7H-1,2,3,4-tetrazolo[1,5-a]pyrimidine is a fluorinated heterocyclic compound featuring a fused tetrazolo-pyrimidine core. The difluoromethyl group at the 7-position enhances its electronic and steric properties, making it a valuable intermediate in medicinal chemistry and agrochemical synthesis. Its unique structure contributes to improved metabolic stability and bioavailability, which is advantageous in the development of bioactive molecules. The compound's reactivity allows for further functionalization, enabling the creation of diverse derivatives for pharmaceutical and material science applications. Its high purity and well-defined chemical properties ensure reproducibility in research and industrial processes.
7-(difluoromethyl)-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine structure
1694320-25-6 structure
Product Name:7-(difluoromethyl)-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine
CAS No:1694320-25-6
MF:C5H7F2N5
MW:175.139386415482
CID:6148536
PubChem ID:136840316
Update Time:2025-07-02

7-(difluoromethyl)-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

    • 7-(difluoromethyl)-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine
    • EN300-1118641
    • 1694320-25-6
    • 7-(difluoromethyl)-4H,5H,6H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidine
    • Inchi: 1S/C5H7F2N5/c6-4(7)3-1-2-8-5-9-10-11-12(3)5/h3-4H,1-2H2,(H,8,9,11)
    • InChI Key: LLOABPNGHKVROC-UHFFFAOYSA-N
    • SMILES: FC(C1CCNC2=NN=NN12)F

Computed Properties

  • Exact Mass: 175.06695157g/mol
  • Monoisotopic Mass: 175.06695157g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 55.6Ų

7-(difluoromethyl)-4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine Pricemore >>

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